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Compound of Interest

Compound Name: Oxabolone

Cat. No.: B1261904 Get Quote

For immediate release

Providing essential safety and logistical information for the proper disposal of Oxabolone, this

guide is intended for researchers, scientists, and drug development professionals. Adherence

to these procedures is critical for ensuring laboratory safety, environmental protection, and

regulatory compliance.

Oxabolone, a synthetic anabolic-androgenic steroid, requires careful handling and disposal

due to its potential health and environmental hazards.[1][2] As a compound suspected of

causing cancer and having reproductive toxicity, stringent disposal protocols are necessary to

mitigate risks.[2] This document outlines the step-by-step procedures for the safe disposal of

Oxabolone and associated materials in a laboratory setting.

Immediate Safety and Handling
Before beginning any work with Oxabolone, it is imperative to consult the substance's Safety

Data Sheet (SDS). All personnel must be equipped with the appropriate Personal Protective

Equipment (PPE) to prevent exposure.

Required Personal Protective Equipment:
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PPE Category Specification

Eye Protection
Safety glasses with side-shields or tightly fitting

safety goggles.[3]

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Body Protection Laboratory coat.[3]

Respiratory

A dust mask or respirator should be used when

handling the powdered form to avoid inhalation.

[3]

In the event of a spill, the area should be evacuated, and access restricted. For minor spills,

the material should be gently swept up to avoid dust formation and placed in a clearly labeled,

sealed container for hazardous waste. Major spills require the immediate attention of

emergency responders. Under no circumstances should Oxabolone or its waste be discharged

into sewers or waterways due to its potential to disrupt aquatic ecosystems.[4]

Oxabolone Chemical and Physical Properties
A summary of key quantitative data for Oxabolone is provided below for easy reference.

Property Value

Molecular Formula C18H26O3[2][5]

Molecular Weight 290.40 g/mol [2][5]

Melting Point 188-190 °C[5]

CAS Number 4721-69-1[5]

Step-by-Step Disposal Procedure
The primary method for the disposal of Oxabolone and any contaminated materials is through

a licensed hazardous waste disposal company. This ensures compliance with all local, state,

and federal regulations, including those set forth by the Drug Enforcement Administration
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(DEA) for controlled substances and the Environmental Protection Agency (EPA) for hazardous

waste.[6][7][8]

Segregation and Collection:

All waste materials contaminated with Oxabolone, including unused product, expired

stock, contaminated PPE, and labware (e.g., vials, syringes, petri dishes), must be

segregated from non-hazardous waste.

Collect these materials in a designated, leak-proof, and clearly labeled hazardous waste

container. The label should include "Hazardous Waste," the name "Oxabolone," and the

associated hazard symbols (e.g., toxic, health hazard).

Container Management:

Keep the hazardous waste container sealed when not in use.

Store the container in a secure, designated area away from incompatible materials and

general laboratory traffic.

Arranging for Disposal:

Contact a licensed hazardous waste disposal contractor to arrange for pickup and

disposal.

Provide the contractor with a detailed inventory of the waste, including the chemical name

and quantity.

Documentation:

Maintain a detailed record of all disposed Oxabolone waste, including the date, quantity,

and the name of the disposal company. This documentation is crucial for regulatory

compliance.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Oxabolone.
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Caption: Logical workflow for the safe disposal of Oxabolone.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

Oxabolone, thereby protecting personnel and the environment. This commitment to

responsible chemical management is a cornerstone of a robust laboratory safety program.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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